Cas no 794544-13-1 (N-(4-Cyanophenyl)-5-methylfuran-2-carboxamide)

• Product Name: N-(4-Cyanophenyl)-5-methylfuran-2-carboxamide
• CAS No: 794544-13-1
• MF: C₁₃H₁₀N₂O₂
• MW: 226.230702877045
• CID: 556424
• Update Time: 2023-08-02

N-(4-Cyanophenyl)-5-methylfuran-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-Furancarboxamide,N-(4-cyanophenyl)-5-methyl-
• 2-Furancarboxamide,N-(4-cyanophenyl)-5-methyl-(9CI)
• N-(4-Cyanophenyl)-5-methyl-2-furamide
• N-(4-cyanophenyl)-5-methylfuran-2-carboxamide
• Z30611016
• N-(4-Cyanophenyl)-5-methylfuran-2-carboxamide

• Inchi： 1S/C13H10N2O2/c1-9-2-7-12(17-9)13(16)15-11-5-3-10(8-14)4-6-11/h2-7H,1H3,(H,15,16)
• InChI Key： IPWXLDMZBODMIA-UHFFFAOYSA-N
• SMILES： O1C(C)=CC=C1C(NC1C=CC(C#N)=CC=1)=O

Computed Properties

• Exact Mass: 226.074
• Monoisotopic Mass: 226.074
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 326
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66